Vitamin D3 Octanoate (90per cent)
Vitamin D3 Octanoate (90per cent)
Brand Name:
Vulcanchem
CAS No.:
927822-16-0
VCID:
VC0142298
InChI:
InChI=1S/C35H58O2/c1-7-8-9-10-11-17-34(36)37-31-21-18-27(4)30(25-31)20-19-29-16-13-24-35(6)32(22-23-33(29)35)28(5)15-12-14-26(2)3/h19-20,26,28,31-33H,4,7-18,21-25H2,1-3,5-6H3/b29-19+,30-20-/t28-,31+,32-,33?,35-/m1/s1
SMILES:
CCCCCCCC(=O)OC1CCC(=C)C(=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)C1
Molecular Formula:
C₃₅H₅₈O₂
Molecular Weight:
510.83
Vitamin D3 Octanoate (90per cent)
CAS No.: 927822-16-0
Reference Standards
VCID: VC0142298
Molecular Formula: C₃₅H₅₈O₂
Molecular Weight: 510.83
| CAS No. | 927822-16-0 |
|---|---|
| Product Name | Vitamin D3 Octanoate (90per cent) |
| Molecular Formula | C₃₅H₅₈O₂ |
| Molecular Weight | 510.83 |
| IUPAC Name | [(1S,3Z)-3-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] octanoate |
| Standard InChI | InChI=1S/C35H58O2/c1-7-8-9-10-11-17-34(36)37-31-21-18-27(4)30(25-31)20-19-29-16-13-24-35(6)32(22-23-33(29)35)28(5)15-12-14-26(2)3/h19-20,26,28,31-33H,4,7-18,21-25H2,1-3,5-6H3/b29-19+,30-20-/t28-,31+,32-,33?,35-/m1/s1 |
| SMILES | CCCCCCCC(=O)OC1CCC(=C)C(=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)C1 |
| Synonyms | Octanoic Acid (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-Dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylenecyclohexyl Ester; |
| PubChem Compound | 131699355 |
| Last Modified | Nov 11 2021 |
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